Cas no 522-97-4 (Tetrahydroberberine)

Tetrahydroberberine structure

Product Name:Tetrahydroberberine

CAS No:522-97-4

MF:C₂₀H₂₁NO₄

MW:339.38504576683

CID:37994

PubChem ID:34458

Update Time:2025-04-18

Tetrahydroberberine Chemical and Physical Properties

Names and Identifiers

- Canadine
- 9,10-DIMETHOXY-5,8,13,13A-TETRAHYDRO-6H-[1,3]DIOXOLO[4,5-G]ISOQUINO[3,2-A]ISOQUINOLINE
- AKOS 213-56
- 5,8,13,13A-TETRAHYDRO-9,10-DIMETHOXY-6H-BENZO[G]-1,3-BENZODIOXOLO[5,6-ALPHA]QUINOLIZINE
- DL-TETRAHYDROBERBERINE
- DL-CANADINE
- THB
- TETRAHYDROBERBERINE
- Tetrahydroberberine,THB
- 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine,5,8,13,13a-tetrahydro-9,10-dimethoxy-
- TETRAHYDROBERBERINE(CANADINE)(P) PrintBack
- Tetrahydroberberine, Canadine
- l-Canadine
- l-Tetrahydroberberine
- l-Xanthopuccine
- Tetrahydroumbellatine
- Xanthopuccine
- Canadin
- Berberine, tetrahydro-
- Canadine dl-form
- (d,l)-Tetrahydroberberine
- 9,10-Dimethoxy-2,3-(methylenedioxy)berbine
- Berbine, 9,10-dimethoxy-2,3-(methylenedioxy)-
- NSC363
- 5,8,13,13a-Tetrahydro-9,10-dimethoxy-6H-benzo[g]benzo-1,3-dioxolo[5,6-a]quinolizine
- MLS001202314
- NCGC00016486-01
- 29074-38-2
- SMR000393885
- HMS1550O06
- NSC 36351
- SPBio_002684
- NCGC00173359-08
- BRD-A69950438-001-11-0
- 9,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline #
- Prestwick1_000672
- Tox21_110451_1
- 16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.0^{2,10.0^{4,8.0^{15,20]henicosa-2,4(8),9,15(20),16,18-hexaene
- VZTUIEROBZXUFA-UHFFFAOYSA-N
- 6H-Benzo[g]-1,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10,dimethoxy-, (.+-.)-
- 5,8,13,13a-Tetrahydro-9,10-dimethoxy-6H-benzo(g)benzo-1,3-dioxolo(5,6-a)quinolizine
- Tetrahydroberberine THB
- CCG-202815
- BDBM50203122
- 6H-Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-
- HMS2097G05
- HY-N0925
- HMS3358B11
- TimTec1_005946
- NCGC00173359-06
- AKOS000277103
- UNII-V2SSH085X8
- FT-0664216
- CHEBI:22998
- CANADINE [MI]
- HMS2852B23
- (1S)-16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.0^{2,10.0^{4,8.0^{15,20]henicosa-2,4(8),9,15(20),16,18-hexaene
- 10-METHOXY-5,8,13,13A-TETRAHYDRO-6H-[1,3]DIOXOLO[4,5-G]ISOQUINO[3,2-A]ISOQUINOLIN-9-YL METHYL ETHER
- AKOS021856290
- Oprea1_388593
- FT-0659151
- 6H-Benzo[g]-1,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-
- (.+-.)-Tetrahydroberberine
- V2SSH085X8
- Prestwick3_000672
- BRD-A69950438-001-04-5
- s5153
- NS00080322
- MFCD00067284
- 5,8,13,13a-tetrahydro-9,10-dimethoxy-6H-benzo(g)-1,3-benzodioxolo(5,6-a)quinolizine
- HMS1570G05
- NCI60_003328
- 6H-Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizine, 5,8,13,13a-tetrahydro-9,10-dimethoxy-
- CAS-522-97-4
- Prestwick_186
- Berbine,10-dimethoxy-2,3-(methylenedioxy)-
- Berbine,10-dimethoxy-2,3-(methylenedioxy)-, (.+-.)-
- (+/-)-Canadine
- CANADINE, (+/-)-
- NSC94918
- CANADINE DL-FORM [MI]
- 9,10-bis(methyloxy)-5,8,13,13a-tetrahydro-6H-[1,3]dioxolo[4,5-g]isoquino[3,2-a]isoquinoline
- Prestwick2_000672
- (+-)-Canadine
- 16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-2,4(8),9,15(20),16,18-hexaene
- Prestwick0_000672
- Canadine, (.+-.)-
- (.+/-.)-Canadine
- VS-08674
- EINECS 208-338-2
- NSC36351
- Oprea1_387569
- DTXSID5022724
- Isoquinolino[2,1-b]isoquinoline, 5,6,7,8,13,13a-hexahydro-2,3-methylenedioxy-9,10-dimethoxy-
- 522-97-4
- Q27109653
- NCGC00173359-04
- SCHEMBL232164
- CHEMBL275097
- CANADINE (DL-)
- AC-34748
- NCI60_042115
- Tox21_110451
- 16,17-dimethoxy-5,7-dioxa-13-azapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-2,4(8),9,15(20),16,18-hexaene
- BPBio1_000841
- NSC 94918
- (+-)-Tetrahydroberberin
- BSPBio_000763
- NSC-36351
- NSC-94918
- (.+-.)-Canadine
- DTXCID802724
- HMS3886O13
- DA-58438
- 16,17-DIMETHOXY-5,7-DIOXA-13-AZAPENTACYCLO[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]HENICOSA-2(10),3,8,15(20),16,18-HEXAENE
- STK722197
- BBL028121
- 16,17-dimethoxy-5,7-dioxa-13-azapentacyclo(11.8.0.02,10.04,8.015,20)henicosa-2,4(8),9,15(20),16,18-hexaene
- Tetrahydroberberine (Standard)
- AC-542/20643025
- FAA09657
- EBA07438
- FC19659
- CAA08696
- AE-508/21132023
- 9,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-benzo(g)(1,3)benzodioxolo(5,6-a)quinolizine
- 5,8,13,13?-Tetrahydro-9,10-dimethoxy-6H-benzo[g]-1,3-benzodioxolo[5,6-?]quinolizine
- HY-N0925R
- 9,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-benzo[g][1,3]benzodioxolo[5,6-a]quinolizine
- 9,10-dimethoxy-5,8,13,13a-tetrahydro-6H-(1,3)dioxolo(4,5-g)isoquino(3,2-a)isoquinoline
- Tetrahydroberberine
- MDL： MFCD00067284
- Inchi： 1S/C20H21NO4/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2/h3-4,8-9,16H,5-7,10-11H2,1-2H3
- InChI Key： VZTUIEROBZXUFA-UHFFFAOYSA-N
- SMILES： O1COC2C1=CC1=C(C=2)CCN2CC3C(=C(C=CC=3CC21)OC)OC

Computed Properties

Exact Mass: 339.14700
Monoisotopic Mass: 339.147058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 2
Complexity: 488
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.1
Molecular Weight: 339.4

Experimental Properties

Color/Form: Cryst.
Density: 1.33
Melting Point: 167℃
Boiling Point: 476.1 °C at 760 mmHg
Flash Point: 141.1 °C
Solubility: DMSO: >10 mg/mL, soluble
PSA: 40.16000
LogP: 3.02590
Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tetrahydroberberine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S36
Hazardous Material Identification：
Risk Phrases：R22
Toxicity：LD50 in mice (mg/kg): 940 orally; 790 s.c.; 100 i.v. (Sadritdinov, Sultanov)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Tetrahydroberberine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP1012-20mg	Tetrahydroberberine	522-97-4	HPLC≥98%	20mg	￥380元	2023-09-15
DC Chemicals	DCS-089-20 mg	Tetrahydroberberine	522-97-4	>98%, Standard References Grade	20mg	$280.0	2022-02-28
TRC	C175175-2mg	Canadine	522-97-4		2mg	$ 87.00	2023-04-18
TRC	C175175-5mg	Canadine	522-97-4		5mg	$ 161.00	2023-09-08
TRC	C175175-10mg	Canadine	522-97-4		10mg	$ 196.00	2023-09-08
TRC	C175175-25mg	Canadine	522-97-4		25mg	$ 460.00	2023-04-18
TRC	C175175-50mg	Canadine	522-97-4		50mg	$ 867.00	2023-04-18
TRC	C175175-100mg	Canadine	522-97-4		100mg	$ 1581.00	2023-09-08
S e l l e c k ZHONG GUO	S5153-25mg	Tetrahydroberberine	522-97-4	99.65%	25mg	¥795.35	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T860684-5mg	Tetrahydroberberine	522-97-4	BR	5mg	￥1,082.70	2022-08-31